Helicid

Specification

• Description: Helicid is a β-allopyranoside originally isolated from Helicia erratica that has diverse biological activities. It reverses decreases in serum corticosterone (CORT) levels and the expression of the serotonin (5-HT) receptor subtype 5-HT1A in rat hippocampus in a model of chronic unpredictable mild stress-induced depression when administered at a dose of 32 mg/kg per day. It also reverses stress-induced decreases in sucrose preference and immobility time in the forced swim test, indicating antidepressant-like activity, as well as decreases in locomotor activity, in the same model. Helicid increases the expression of the serotonin transporter (SERT) and reduces escape latency in the Morris water maze in a rat model of chronic unpredictable mild stress. It increases the mechanical allodynia threshold and increases non-rapid eye movement (NREM) sleep time in a manner dependent on the time-of-day of administration in a mouse model of partial sciatic nerve ligation.; Helicid is a glycoside.; Helicide is a natural product found in Calloria, Cylindrocolla, and other organisms with data available.
• CAS No.: 80154-34-3
• Molecular Formula: C₁₃H₁₆O₇
• Molecular Weight: 284.26 g/mol
• IUPAC Name: 4-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde
• Standard InChI: InChI=1S/C13H16O7/c14-5-7-1-3-8(4-2-7)19-13-12(18)11(17)10(16)9(6-15)20-13/h1-5,9-13,15-18H,6H2/t9-,10-,11-,12-,13-/m1/s1
• Standard InChI Key: BGOFCVIGEYGEOF-WJTVCTBASA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C=O)O[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)CO)O)O)O
• SMILES: C1=CC(=CC=C1C=O)OC2C(C(C(C(O2)CO)O)O)O
• Canonical SMILES: C1=CC=C(C(=C1)C=O)OC2C(C(C(C(O2)CO)O)O)O